Cas no 92179-44-7 (1H-1,2,4-Triazole, 3-[[(2-chlorophenyl)methyl]thio]-)

1H-1,2,4-Triazole, 3-[[(2-chlorophenyl)methyl]thio]- structure
92179-44-7 structure
Product Name:1H-1,2,4-Triazole, 3-[[(2-chlorophenyl)methyl]thio]-
CAS No:92179-44-7
MF:C9H8ClN3S
MW:225.697918891907
CID:1971824
PubChem ID:706537
Update Time:2025-04-21

1H-1,2,4-Triazole, 3-[[(2-chlorophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 3-[[(2-chlorophenyl)methyl]thio]-
    • VFVGHCLXBZSMAE-UHFFFAOYSA-N
    • SR-01000538269-1
    • AKOS002237815
    • AKOS005525415
    • 3-(2-Chloro-benzylsulfanyl)-4H-[1,2,4]triazole
    • SR-01000538269
    • 92179-44-7
    • 3-{[(2-CHLOROPHENYL)METHYL]SULFANYL}-1H-1,2,4-TRIAZOLE
    • 3-[(2-chlorophenyl)methylsulfanyl]-4H-1,2,4-triazole
    • AKOS000537209
    • 5-{[(2-chlorophenyl)methyl]sulfanyl}-1H-1,2,4-triazole
    • STK727738
    • 5-(2-Chloro-benzylsulfanyl)-1H-[1,2,4]triazole
    • 3-[(2-chlorobenzyl)sulfanyl]-1H-1,2,4-triazole
    • 3-[(2-chlorobenzyl)sulfanyl]-4H-1,2,4-triazole
    • AF-399/13428733
    • Inchi: 1S/C9H8ClN3S/c10-8-4-2-1-3-7(8)5-14-9-11-6-12-13-9/h1-4,6H,5H2,(H,11,12,13)
    • InChI Key: VFVGHCLXBZSMAE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CSC1=NC=NN1

Computed Properties

  • Exact Mass: 225.0127461Da
  • Monoisotopic Mass: 225.0127461Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 66.9Ų
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